Cas no 89238-89-1 (1,3-Dioxane, 4,6-dimethyl-2-(4-nitrophenyl)-)

1,3-Dioxane, 4,6-dimethyl-2-(4-nitrophenyl)- structure
89238-89-1 structure
Product Name:1,3-Dioxane, 4,6-dimethyl-2-(4-nitrophenyl)-
CAS No:89238-89-1
MF:C12H15NO4
MW:237.251803636551
CID:607357
PubChem ID:71322995
Update Time:2025-04-19

1,3-Dioxane, 4,6-dimethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 4,6-dimethyl-2-(4-nitrophenyl)-
    • 4,6-dimethyl-2-(4-nitrophenyl)-1,3-dioxane
    • DTXSID40752617
    • 89238-89-1
    • Inchi: 1S/C12H15NO4/c1-8-7-9(2)17-12(16-8)10-3-5-11(6-4-10)13(14)15/h3-6,8-9,12H,7H2,1-2H3
    • InChI Key: YLMGXPIELVOYDG-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])OC(C)CC1C

Computed Properties

  • Exact Mass: 237.10010796g/mol
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.3Ų
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